Cas no 56446-64-1 (2-(pyridin-2-yloxy)ethan-1-ol)
2-(Pyridin-2-yloxy)ethan-1-ol is a versatile organic compound featuring a pyridine ring linked to an ethanol moiety via an ether bond. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its bifunctional nature allows for further derivatization at both the hydroxyl and pyridine groups, enabling applications in ligand design and coordination chemistry. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in homogeneous reaction systems. Its stability under standard conditions and well-characterized reactivity profile contribute to its utility in research and industrial settings, particularly in the development of bioactive molecules and functional materials.
2-(pyridin-2-yloxy)ethan-1-ol structure
Product Name:2-(pyridin-2-yloxy)ethan-1-ol
CAS No:56446-64-1
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD18384427
CID:348844
PubChem ID:12216304
Update Time:2025-05-27
2-(pyridin-2-yloxy)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-pyridinyloxy)-Ethanol
- 2-pyridin-2-yloxyethanol
- Ethanol, 2-(2-pyridinyloxy)-
- SCHEMBL2416582
- 2-(pyridin-2-yloxy)ethanol
- 2-(pyridin-2-yloxy)ethan-1-ol
- F2147-2323
- EN300-384128
- 56446-64-1
- 2-(pyridin-2-yloxy)-ethanol
- C90307
- DTXSID20480880
- RKBOVIXFWKGJLG-UHFFFAOYSA-N
- MFCD18384427
- 2-(2-hydroxyethoxy)pyridine
- AKOS026715764
-
- MDL: MFCD18384427
- Inchi: 1S/C7H9NO2/c9-5-6-10-7-3-1-2-4-8-7/h1-4,9H,5-6H2
- InChI Key: RKBOVIXFWKGJLG-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CN=1)CCO
Computed Properties
- Exact Mass: 139.06337
- Monoisotopic Mass: 139.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.35
2-(pyridin-2-yloxy)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM413224-1g |
2-(pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 95%+ | 1g |
$738 | 2022-06-11 | |
| abcr | AB543446-1 g |
2-(Pyridin-2-yloxy)ethan-1-ol; . |
56446-64-1 | 1g |
€763.00 | 2022-03-01 | ||
| TRC | P184591-100mg |
2-(Pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P184591-500mg |
2-(Pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 500mg |
$ 295.00 | 2022-06-03 | ||
| TRC | P184591-1g |
2-(Pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 1g |
$ 455.00 | 2022-06-03 | ||
| Enamine | EN300-384128-0.05g |
2-(pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 95% | 0.05g |
$108.0 | 2024-06-05 | |
| Enamine | EN300-384128-0.1g |
2-(pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 95% | 0.1g |
$162.0 | 2024-06-05 | |
| Enamine | EN300-384128-0.25g |
2-(pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 95% | 0.25g |
$231.0 | 2024-06-05 | |
| Enamine | EN300-384128-0.5g |
2-(pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 95% | 0.5g |
$363.0 | 2024-06-05 | |
| Enamine | EN300-384128-1.0g |
2-(pyridin-2-yloxy)ethan-1-ol |
56446-64-1 | 95% | 1.0g |
$466.0 | 2024-06-05 |
2-(pyridin-2-yloxy)ethan-1-ol Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
56446-64-1 (2-(pyridin-2-yloxy)ethan-1-ol) Related Products
- 61463-64-7(Pyridine, 2-(2-ethoxyethoxy)-)
- 16096-13-2(2-Isopropoxypyridine)
- 56446-65-2(Pyridine, 2,2'-[1,2-ethanediylbis(oxy)]bis-)
- 101870-22-8(2-propoxy-Pyridine)
- 61463-76-1(2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene)
- 14529-53-4(2-Ethoxypyridine)
- 820238-33-3(Pyridine,2,6-dipropoxy-)
- 204977-88-8(Pyridine,2-(2-methoxyethoxy)-)
- 56446-71-0(2,5,8,11-Tetraoxa-16-azabicyclo[10.3.1]hexadeca-1(16),12,14-triene)
- 56446-62-9(Ethanol, 2-[2-(2-pyridinyloxy)ethoxy]-)
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